Cas no 2097861-65-7 (1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(3,4-dimethoxyphenyl)ethan-1-one)

1-{3-[(5-Bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(3,4-dimethoxyphenyl)ethan-1-one is a brominated pyrimidine derivative featuring a piperidine linker and a dimethoxyphenyl ethanone moiety. This compound is of interest in medicinal chemistry and drug discovery due to its structural complexity, which combines a heterocyclic core with functionalized aromatic and aliphatic components. The presence of the bromopyrimidinyl group enhances its potential as a synthetic intermediate for further modifications, while the dimethoxyphenyl segment may contribute to binding interactions in biological systems. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies, particularly in the development of kinase inhibitors or other targeted therapeutics. The compound's purity and stability support its use in rigorous research applications.
1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(3,4-dimethoxyphenyl)ethan-1-one structure
2097861-65-7 structure
Product Name:1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(3,4-dimethoxyphenyl)ethan-1-one
CAS No:2097861-65-7
MF:C19H22BrN3O4
MW:436.299684047699
CID:5339066
Update Time:2025-10-29

1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(3,4-dimethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-((5-bromopyrimidin-2-yl)oxy)piperidin-1-yl)-2-(3,4-dimethoxyphenyl)ethanone
    • 1-[3-(5-bromopyrimidin-2-yl)oxypiperidin-1-yl]-2-(3,4-dimethoxyphenyl)ethanone
    • 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(3,4-dimethoxyphenyl)ethan-1-one
    • Inchi: 1S/C19H22BrN3O4/c1-25-16-6-5-13(8-17(16)26-2)9-18(24)23-7-3-4-15(12-23)27-19-21-10-14(20)11-22-19/h5-6,8,10-11,15H,3-4,7,9,12H2,1-2H3
    • InChI Key: RQKNCZYVGSDJLZ-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(=NC=1)OC1CN(C(CC2C=CC(=C(C=2)OC)OC)=O)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 476
  • XLogP3: 2.8
  • Topological Polar Surface Area: 73.8

1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(3,4-dimethoxyphenyl)ethan-1-one Pricemore >>

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Additional information on 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(3,4-dimethoxyphenyl)ethan-1-one

Comprehensive Overview of 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(3,4-dimethoxyphenyl)ethan-1-one (CAS No. 2097861-65-7)

The compound 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(3,4-dimethoxyphenyl)ethan-1-one (CAS No. 2097861-65-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 5-bromopyrimidine moiety linked to a piperidine ring and a 3,4-dimethoxyphenyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by advancements in precision medicine. The 5-bromopyrimidine component of this compound is a key pharmacophore, often associated with kinase inhibition. This aligns with current trends in drug discovery, where kinase inhibitors are among the most sought-after therapeutic agents. The presence of the piperidine ring further enhances its bioavailability and binding affinity, making it a valuable scaffold for medicinal chemistry.

Another notable feature of CAS No. 2097861-65-7 is its 3,4-dimethoxyphenyl substituent, which contributes to its lipophilicity and potential blood-brain barrier permeability. This characteristic has sparked interest in its application for central nervous system (CNS) disorders, a hot topic in modern pharmacology. With the rise of neurodegenerative diseases like Alzheimer's and Parkinson's, compounds with CNS activity are in high demand. The dual functionality of this molecule—targeting both kinases and CNS pathways—positions it as a versatile tool for drug development.

From a synthetic chemistry perspective, the compound's structure offers multiple sites for derivatization, enabling the creation of analogs with tailored properties. This flexibility is crucial for structure-activity relationship (SAR) studies, a cornerstone of modern drug design. Researchers frequently explore modifications to the bromopyrimidine or dimethoxyphenyl groups to optimize potency, selectivity, and pharmacokinetic profiles. Such efforts are often driven by computational modeling and high-throughput screening, reflecting the integration of AI and machine learning in drug discovery.

The growing interest in CAS No. 2097861-65-7 is also evident in its inclusion in commercial screening libraries and academic research projects. Its potential extends beyond therapeutics, with applications in chemical biology as a probe for studying enzyme mechanisms or cellular pathways. As the scientific community continues to explore its properties, this compound is likely to remain a focal point for innovation in the years to come.

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